![molecular formula C15H11F4NO3 B2713824 N-(2,4-difluorophenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide CAS No. 303150-81-4](/img/structure/B2713824.png)
N-(2,4-difluorophenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide
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Description
N-(2,4-difluorophenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C15H11F4NO3 and its molecular weight is 329.251. The purity is usually 95%.
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Scientific Research Applications
Precursors for Synthetic Pathways
N-(p-Methoxyphenyl)-2,2-difluoro-3-hydroxy-4-methylvaleramide, a related compound, has been utilized as a precursor in the synthesis of 3,3-difluoroazetidinones, demonstrating an alternative route for the synthesis of these compounds, which are significant in various chemical transformations (Bordeau, Frébault, Gobet, & Picard, 2006).
Photoreaction Studies
The study of flutamide, which shares a related structure, under different solvents highlighted the photoreactions that such compounds undergo, providing insights into the stability and reactivity of these compounds when exposed to light (Watanabe, Fukuyoshi, & Oda, 2015).
Catalytic Hydrogenation for Green Synthesis
N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes, exemplifies the application of catalytic hydrogenation for environmentally friendly chemical synthesis (Zhang Qun-feng, 2008).
Spatial Orientation and Coordination Chemistry
The spatial orientations of amide derivatives like N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide have been studied for their ability to form channel-like structures through self-assembly, demonstrating the potential for constructing complex molecular architectures (Kalita & Baruah, 2010).
Chemoselective Acetylation and Synthesis of Antimalarial Drugs
The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase highlights the selective synthesis methods for antimalarial drug intermediates (Magadum & Yadav, 2018).
Development of Novel Chemical Entities
The synthesis of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives for potential applications in anticancer, anti-inflammatory, and analgesic activities showcases the exploration of novel chemical entities for therapeutic applications (Rani, Pal, Hegde, & Hashim, 2014).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F4NO3/c1-22-10-3-5-11(6-4-10)23-15(18,19)14(21)20-13-7-2-9(16)8-12(13)17/h2-8H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFGKQAJBUWOTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC(C(=O)NC2=C(C=C(C=C2)F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F4NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.